Cas no 110015-64-0 (2-Anthraceneoctanoicacid)

2-Anthraceneoctanoicacid structure
2-Anthraceneoctanoicacid structure
Product Name:2-Anthraceneoctanoicacid
CAS No:110015-64-0
MF:C22H24O2
MW:320.424766540527
CID:142827
PubChem ID:130620
Update Time:2025-04-19

2-Anthraceneoctanoicacid Chemical and Physical Properties

Names and Identifiers

    • 2-Anthraceneoctanoicacid
    • 8-(2-anthryl)octanoic acid
    • 8-anthracen-2-yloctanoic acid
    • AC1L2XPP
    • ACMC-20mcta
    • AG-D-27151
    • CTK0H5365
    • 2-Anthraceneoctanoic acid
    • 8-(2-anthryl)-octanoic acid
    • DTXSID50149115
    • 110015-64-0
    • Inchi: 1S/C22H24O2/c23-22(24)11-5-3-1-2-4-8-17-12-13-20-15-18-9-6-7-10-19(18)16-21(20)14-17/h6-7,9-10,12-16H,1-5,8,11H2,(H,23,24)
    • InChI Key: IGLDEZZNODCUMC-UHFFFAOYSA-N
    • SMILES: OC(CCCCCCCC1C=CC2C=C3C=CC=CC3=CC=2C=1)=O

Computed Properties

  • Exact Mass: 320.17772
  • Monoisotopic Mass: 320.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.127
  • Boiling Point: 541.5°Cat760mmHg
  • Flash Point: 437.9°C
  • Refractive Index: 1.628
  • PSA: 37.3
  • LogP: 5.96070
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